Cas no 760212-01-9 (4-(4-bromophenyl)methylpiperidin-4-ol)

• Product Name: 4-(4-bromophenyl)methylpiperidin-4-ol
• CAS No: 760212-01-9
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6529999
• PubChem ID: 62787771
• Update Time: 2025-06-11

4-(4-bromophenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)methylpiperidin-4-ol
• 4-(4-bromobenzyl)piperidin-4-ol
• 183190
• 4-Piperidinol, 4-[(4-bromophenyl)methyl]-

• Inchi： 1S/C12H16BrNO/c13-11-3-1-10(2-4-11)9-12(15)5-7-14-8-6-12/h1-4,14-15H,5-9H2
• InChI Key： AUWQNLMIKXVAMN-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC=C(Br)C=C2)(O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(4-bromophenyl)methylpiperidin-4-ol

Chemical Profile of 4-(4-bromophenyl)methylpiperidin-4-ol (CAS No. 760212-01-9)

4-(4-bromophenyl)methylpiperidin-4-ol, identified by its Chemical Abstracts Service (CAS) number 760212-01-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine core substituted with a 4-bromophenylmethyl group and a hydroxyl functional group at the 4-position of the piperidine ring, has garnered attention due to its structural features and potential pharmacological applications. The presence of both bromine and hydroxyl moieties offers versatile reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The piperidine scaffold is widely recognized for its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Piperidine derivatives often exhibit favorable pharmacokinetic properties, including good solubility and bioavailability, which are critical for successful drug candidates. The introduction of a 4-bromophenylmethyl substituent into this framework can modulate electronic and steric properties, influencing binding affinity to biological targets. This modification has been strategically employed in the design of small-molecule inhibitors and modulators.

Recent advancements in medicinal chemistry have highlighted the utility of halogenated aromatic groups in enhancing molecular interactions. The bromine atom in 4-(4-bromophenyl)methylpiperidin-4-ol serves as a handle for further chemical manipulation, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many approved drugs. For instance, similar strategies have been employed in the synthesis of kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The hydroxyl group at the 4-position of the piperidine ring can also participate in hydrogen bonding interactions, potentially enhancing binding to protein targets.

The compound’s potential relevance extends to neuropharmacology, where piperidine-based scaffolds are frequently investigated for their efficacy in treating neurological disorders. Studies have demonstrated that modifications at the 4-position of piperidine can influence receptor selectivity and metabolic stability. The 4-bromophenylmethyl moiety may contribute to improved pharmacological activity by aligning with specific binding pockets on enzymes or receptors. This has spurred interest in exploring its derivatives as leads for novel therapeutics targeting conditions such as depression, anxiety, and neurodegenerative diseases.

In synthetic organic chemistry, 4-(4-bromophenyl)methylpiperidin-4-ol serves as a versatile building block. Its preparation typically involves multi-step sequences starting from commercially available precursors like 4-bromoacetophenone and piperidine derivatives. Advances in catalytic methods have streamlined these syntheses, allowing for scalable production under mild conditions. Such improvements are crucial for enabling high-throughput screening programs aimed at identifying new drug candidates.

The growing emphasis on structure-based drug design has positioned compounds like 4-(4-bromophenyl)methylpiperidin-4-ol as key starting points for computational modeling studies. Molecular docking simulations can be performed to predict binding modes and affinities with target proteins. These virtual screenings expedite the identification of promising analogs by optimizing key pharmacophoric features. The integration of experimental data with computational insights ensures a robust approach to developing next-generation pharmaceuticals. Additionally, the compound’s compatibility with modern spectroscopic techniques makes it amenable to detailed structural characterization.

The hydroxyl functionality provides an opportunity for further derivatization, such as etherification or esterification, which can fine-tune physicochemical properties like lipophilicity and solubility. These attributes are critical determinants of drug-like characteristics, influencing absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) profiles. By systematically modifying these substituents, chemists can generate libraries of compounds for experimental validation.

Emerging research trends indicate that halogenated piperidine derivatives may play a role in addressing emerging therapeutic challenges. For example, studies have explored their potential as scaffolds for antiviral agents or antimicrobial compounds. The ability to introduce diverse functional groups while maintaining core structural integrity allows for broad applicability across multiple disease areas. This adaptability underscores the importance of foundational compounds like 760212-01-9 in modern drug discovery pipelines.

The compound’s stability under various storage conditions is another factor contributing to its utility as an intermediate. Proper handling ensures that reactivity is preserved throughout synthetic workflows, minimizing losses during purification or reaction steps. This reliability is essential for industrial-scale production where efficiency and yield are paramount considerations.

In conclusion, 4-(4-bromophenyl)methylpiperidin-4-ol (CAS No. 760212-01-9) represents a compelling candidate for further exploration in pharmaceutical research. Its unique structural features—combining a piperidine core with brominated aromatic and hydroxyl substituents—offer numerous opportunities for synthetic innovation and biological evaluation. As methodologies for molecular design continue to evolve, this compound stands poised to contribute to the development of novel therapeutics addressing unmet medical needs across diverse therapeutic areas.